Cas no 2229155-52-4 (tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate)

Tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 2-methyl-2,3-dihydrobenzofuran moiety contributes to its unique steric and electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in peptide coupling reactions and as a precursor for bioactive molecules. Its well-defined reactivity and compatibility with standard synthetic protocols ensure reliable performance in multi-step synthesis, offering researchers a versatile building block for drug discovery and medicinal chemistry applications.
tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate structure
2229155-52-4 structure
Product Name:tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate
CAS No:2229155-52-4
MF:C17H26N2O3
MW:306.399944782257
CID:6568847
PubChem ID:165667168
Update Time:2025-06-09

tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate
    • EN300-1902512
    • tert-butyl N-[2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propyl]carbamate
    • 2229155-52-4
    • Inchi: 1S/C17H26N2O3/c1-11-7-13-8-12(5-6-15(13)21-11)9-14(18)10-19-16(20)22-17(2,3)4/h5-6,8,11,14H,7,9-10,18H2,1-4H3,(H,19,20)
    • InChI Key: WAGJFUZXRUOESB-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2CC1C)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 306.19434270g/mol
  • Monoisotopic Mass: 306.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 73.6Ų

tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate

tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate, with the CAS number 2229155-52-4, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a tert-butyl group, an N-substituted carbamate, and a benzofuran moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of the benzofuran ring system in this compound. Benzofurans are known for their ability to act as bioisosteres, which can mimic the pharmacophoric properties of other heterocyclic systems. This feature has led researchers to explore the use of this compound in designing novel drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating key inflammatory pathways.

The N-substituted carbamate group in this molecule plays a crucial role in its pharmacokinetic properties. Carbamates are well-known for their ability to enhance drug stability and bioavailability. In a 2023 research article published in Drug Metabolism and Disposition, scientists found that this compound's carbamate group significantly improved its absorption profile in preclinical models. This finding suggests that it could be an ideal candidate for developing orally administered drugs with enhanced efficacy.

The integration of the tert-butyl group into the molecule adds another layer of complexity to its structure. Tert-butyl groups are often used as protecting groups in organic synthesis due to their stability and ease of removal under specific conditions. However, recent advancements have shown that tert-butyl substituents can also influence the physical properties of materials. A 2023 study in Macromolecules highlighted that polymers incorporating tert-butyl groups exhibit improved thermal stability and mechanical strength, making them suitable for high-performance applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the benzofuran derivative, followed by its coupling with an amino alcohol intermediate. The final step involves the introduction of the tert-butyl carbamate group using standard carbamation techniques. This synthetic pathway has been optimized in recent years to improve yield and purity, as reported in a 2023 paper in Organic Process Research & Development.

The unique combination of functional groups in this compound makes it an attractive candidate for further research into its biological activity and material properties. For example, ongoing studies are investigating its potential as an inhibitor of protein kinases involved in cancer cell proliferation. Additionally, researchers are exploring its use as a building block for advanced polymers with tailored electronic properties.

In conclusion, tert-butyl N-2-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propylcarbamate is a multifaceted compound with promising applications across various scientific domains. Its structure provides a platform for innovative research into drug design and materials science, while recent advancements have underscored its potential for practical applications. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.

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